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Compound of Interest

Compound Name: N-Acetyl-D-glutamine

Cat. No.: B3323186

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl-D-glutamine is the acetylated derivative of the D-isomer of the amino acid glutamine.
While its L-enantiomer, N-Acetyl-L-glutamine, is recognized for its enhanced stability in
agueous solutions compared to L-glutamine and is utilized in nutritional supplements and
neuroprotective research, the D-isomer remains a less-explored molecule.[1][2] This technical
guide provides a detailed overview of the synthesis and chemical properties of N-Acetyl-D-
glutamine, offering valuable information for researchers investigating D-amino acid
metabolism, developing novel therapeutic agents, or requiring a stable D-glutamine source for
experimental applications. This document outlines a plausible synthetic pathway, summarizes
key chemical and physical properties, and presents detailed analytical protocols for the
characterization of this compound.

Synthesis of N-Acetyl-D-glutamine

The synthesis of N-Acetyl-D-glutamine can be approached through a two-step process
starting from D-glutamic acid. This method involves the protection of the amino group via
acetylation, followed by the amidation of the side-chain carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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